4-cyano-5-[(cyanoacetyl)amino]-N,N,3-trimethylthiophene-2-carboxamide

• IUPAC Name: 4-cyano-5-[(2-cyanoacetyl)amino]-N,N,3-trimethylthiophene-2-carboxamide
• InChI: InChI=1S/C12H12N4O2S/c1-7-8(6-14)11(15-9(17)4-5-13)19-10(7)12(18)16(2)3/h4H2,1-3H3,(H,15,17)
• InChI Key: RPYIJKCWDWKRML-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C#N)NC(=O)CC#N)C(=O)N(C)C
• Molecular Formula: C12H12N4O2S
• DSSTOX Substance ID: DTXSID501152326
• Molecular Weight: 276.32 g/mol
• CAS RN: 667412-92-2

Description

4-cyano-5-[(cyanoacetyl)amino]-N,N,3-trimethylthiophene-2-carboxamide, otherwise known as Cytacam, is an organic compound with a wide range of applications in scientific research. It is a colorless solid that is soluble in organic solvents and has a molecular weight of 327.46 g/mol. The compound was first synthesized in the early 2000s and has since become a popular reagent for a variety of applications, including biochemical and physiological research.

Scientific Research Applications

Synthesis and Characterization

Synthesis of Cyanoaminothiophenes and Related Compounds : Research demonstrates the synthesis of cyano-containing thiophenes and their derivatives, showcasing methods for creating compounds with potential biological or material applications. For example, efficient synthesis routes for cyanoaminothiophenes and pyrazolo[1,5-a]pyrimidine derivatives without using any catalysts highlight the chemical versatility and potential for further functionalization of such molecules (Gao et al., 2013).

Biological Activity and Applications

Antimicrobial and Cytotoxic Activities : Certain cyano-containing derivatives have been investigated for their in vitro cytotoxicity against cancer cells and antimicrobial properties, indicating the potential of these compounds in medicinal chemistry. For instance, the synthesis and cytotoxicity evaluation of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives against Ehrlich Ascites Carcinoma (EAC) cells suggest their relevance in developing anticancer therapies (Hassan et al., 2014).

Computational and Experimental Studies

Computational Chemistry and NLO Properties : The synthesis and characterization of cyano-containing compounds, coupled with computational chemistry methods and non-linear optical (NLO) property investigations, reflect the multidisciplinary approach in understanding these molecules. Experimental and computational studies on specific cyano-containing bipyridine derivatives provide insights into their potential electronic and optical applications (Jayarajan et al., 2019).